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Compound of Interest

Compound Name: Undec-2-ene-1,4-diol

Cat. No.: B14532667 Get Quote

Essential Safety and Handling Guide for Undec-
2-ene-1,4-diol
Disclaimer: No specific Safety Data Sheet (SDS) for Undec-2-ene-1,4-diol was found. The

following guidance is based on the safety profiles of structurally similar chemicals, such as

shorter-chain unsaturated diols. It is imperative to conduct a thorough risk assessment for your

specific laboratory conditions before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Undec-2-ene-1,4-diol. The following procedures for

personal protective equipment (PPE), operational handling, and disposal are based on the

known hazards of similar unsaturated diols.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Undec-2-ene-1,4-
diol. The following PPE is recommended to minimize exposure and ensure personal safety.

1. Eye and Face Protection:

Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[1]
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In situations with a higher risk of splashing, a face shield should be used in addition to safety

goggles.

2. Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[1] Nitrile or neoprene gloves are

generally recommended for handling diols, but it is crucial to check the glove manufacturer's

compatibility chart for the specific chemical or a suitable analogue. Dispose of contaminated

gloves after use.[2]

Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin

contact.[3] For larger quantities or tasks with a higher risk of exposure, chemical-resistant

coveralls may be necessary.

3. Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of any potential vapors or aerosols.[4]

If engineering controls are insufficient or if irritation is experienced, a NIOSH/MSHA-

approved respirator should be used in accordance with OSHA's respirator regulations in 29

CFR 1910.134 or European Standard EN 149.[1][4]

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Always handle Undec-2-ene-1,4-diol in a well-ventilated area.[3] An

eyewash station and safety shower must be readily accessible in the immediate work area.

[1][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before eating, drinking, or smoking.[5]

Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE,

absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.[2]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][4]

Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste should be collected in a designated, labeled, and sealed container.

Do not dispose of down the drain or with general laboratory trash.[5]

Quantitative Data for a Structurally Related
Compound
As no specific data for Undec-2-ene-1,4-diol is available, the following table for a related

compound, cis-2-Butene-1,4-diol, is provided for illustrative purposes.

Property Value Source

Molecular Formula C₄H₈O₂ [1]

Molecular Weight 88.11 g/mol [1]

Boiling Point 235 °C (455 °F) [6]

Melting Point 7 °C (44.6 °F) [6]

Specific Gravity 1.070 [1]

Experimental Workflow for Safe Handling
The following diagram outlines the key steps and decision points for safely handling Undec-2-
ene-1,4-diol in a laboratory setting.
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Safe Handling Workflow for Undec-2-ene-1,4-diol
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Caption: Logical workflow for safe handling of Undec-2-ene-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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